Cas no 72978-95-1 (2-Octanone, 8-chloro-)

• Product Name: 2-Octanone, 8-chloro-
• CAS No: 72978-95-1
• MF: C₈H₁₅ClO
• MW: 162.657101869583
• CID: 543179
• PubChem ID: 13119593
• Update Time: 2025-11-02

2-Octanone, 8-chloro- Chemical and Physical Properties

Names and Identifiers

• 2-Octanone, 8-chloro-
• 8-chlorooctan-2-one
• 72978-95-1
• AKOS006381956
• DTXSID70519417
• SCHEMBL7831788

• Inchi： 1S/C8H15ClO/c1-8(10)6-4-2-3-5-7-9/h2-7H2,1H3
• InChI Key： CAYDCGNFWIEGCY-UHFFFAOYSA-N
• SMILES： ClCCCCCCC(C)=O

Computed Properties

• Exact Mass: 162.08125
• Monoisotopic Mass: 162.0811428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 91.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Octanone, 8-chloro-

Research Brief on 2-Octanone, 8-chloro- (CAS: 72978-95-1): Recent Advances and Applications in Chemical Biology and Medicine

The compound 2-Octanone, 8-chloro- (CAS: 72978-95-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential uses in drug development. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of antimicrobial and anti-inflammatory agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the antimicrobial properties of 2-Octanone, 8-chloro-. The study demonstrated that this compound exhibits potent activity against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action was attributed to the disruption of bacterial cell membrane integrity, a finding that could pave the way for novel antibiotic development. Additionally, the compound's low cytotoxicity in mammalian cells suggests a favorable safety profile for therapeutic use.

Another significant advancement was reported in a 2022 paper in Bioorganic & Medicinal Chemistry Letters, where 2-Octanone, 8-chloro- was utilized as a precursor in the synthesis of novel anti-inflammatory agents. The study highlighted its role in the formation of derivatives that inhibit key inflammatory pathways, such as the NF-κB signaling cascade. These derivatives showed promising results in preclinical models of chronic inflammation, suggesting potential applications in treating conditions like rheumatoid arthritis and inflammatory bowel disease.

From a chemical synthesis perspective, recent work has focused on optimizing the production of 2-Octanone, 8-chloro- to improve yield and purity. A 2023 study in Organic Process Research & Development detailed a novel catalytic method using palladium-based catalysts, which significantly enhanced the efficiency of the chlorination step. This advancement is critical for scaling up production to meet the demands of pharmaceutical applications.

Looking ahead, the potential of 2-Octanone, 8-chloro- extends beyond its current applications. Ongoing research is investigating its utility in drug delivery systems, particularly in the design of prodrugs that can be activated under specific physiological conditions. Furthermore, its role in agrochemicals is being explored, with preliminary studies indicating efficacy as a fungicide. These diverse applications underscore the compound's versatility and importance in both medical and industrial contexts.

In conclusion, 2-Octanone, 8-chloro- (CAS: 72978-95-1) represents a promising compound with multifaceted applications in chemical biology and medicine. Recent studies have elucidated its antimicrobial and anti-inflammatory properties, optimized its synthesis, and expanded its potential uses. As research continues, this compound is likely to play an increasingly significant role in the development of new therapeutic and industrial solutions.